Ranatensin

• Molecular Formula: C61H84N16O13S
• Molecular Weight: 1281.5 g/mol
• InChI: InChI=1S/C61H84N16O13S/c1-32(2)50(60(89)66-30-49(80)70-45(27-37-29-64-31-67-37)58(87)73-43(25-35-13-8-7-9-14-35)57(86)71-40(52(63)81)22-24-91-6)75-53(82)34(5)68-56(85)44(26-36-28-65-39-16-11-10-15-38(36)39)74-54(83)42(18-20-47(62)78)72-59(88)46-17-12-23-77(46)61(90)51(33(3)4)76-55(84)41-19-21-48(79)69-41/h7-11,13-16,28-29,31-34,40-46,50-51,65H,12,17-27,30H2,1-6H3,(H2,62,78)(H2,63,81)(H,64,67)(H,66,89)(H,68,85)(H,69,79)(H,70,80)(H,71,86)(H,72,88)(H,73,87)(H,74,83)(H,75,82)(H,76,84)
• InChIKey: AUOCWSNQHWTPIJ-UHFFFAOYSA-N

Ranatensin: Differentiated Bombesin Receptor Agonist

Ranatensin is an undecapeptide bombesin receptor agonist [1] originally isolated from the skin of the frog Rana pipiens, with the sequence pGlu–Val–Pro–Gln–Trp–Ala–Val–Gly–His–Phe–Met–NH₂ [2]. It is the amphibian homolog of the mammalian peptide neuromedin B (NMB) and belongs to the ranatensin subfamily of bombesin-related peptides [3]. Ranatensin binds with high affinity to the neuromedin B-preferring bombesin receptor (BB1) and with moderate affinity to the gastrin-releasing peptide-preferring receptor (BB2), but demonstrates negligible affinity for the bombesin receptor subtype-3 (BRS-3) [4].

Receptor subtype studies Differentiates GRPR/BB2 and NMBR/BB1 pharmacology

Natural peptide probe Amphibian skin-derived undecapeptide tool compound

Structural homology Mammalian NMB-like sequence for selectivity profiling

• [1] Geller, R. G., et al. (1970). The action of ranatensin, a new polypeptide from amphibian skin, on the blood pressure of experimental animals. British Journal of Pharmacology, 40(4), 605-616. View Source
• [2] Nakajima, T., et al. (1970). Isolation and structure of a new polypeptide, ranatensin, from Rana pipiens skin. Chem Pharm Bull, 18, 796-800. View Source
• [3] Spindel, E. R., & Krane, I. M. (1988). Molecular Biology of Bombesin-like Peptides: Comparison of cDNAs Encoding Human Gastrin-Releasing Peptide, Human Neuromedin B, and Amphibian Ranatensin. Annals of the New York Academy of Sciences, 547, 10-20. View Source
• [4] BindingDB. BDBM85499 CAS_29451-71-6: Ranatensin Ki values for BB1, BB2, and BRS-3. View Source

Why Ranatensin Cannot Be Substituted

Ranatensin cannot be generically substituted with other bombesin receptor agonists due to its distinct receptor subtype selectivity profile and its unique species-specific vascular actions. Unlike bombesin, which exhibits balanced affinity across BB1 and BB2 receptors, ranatensin displays a marked preference for the NMB-preferring BB1 receptor [1]. More critically, ranatensin elicits a composite cardiovascular profile across different animal species that is unlike any other peptide: it acts as a pressor agent in dogs and rabbits, yet as a potent hypotensive agent in monkeys, while remaining inactive in cats [2]. This divergent species-dependent pharmacology, coupled with its lack of cross-tachyphylaxis with angiotensin, bradykinin, or noradrenaline [3], renders substitution with seemingly related peptides such as bombesin, GRP, or litorin invalid for precise experimental designs targeting specific receptor populations or vascular endpoints.

Receptor subtype potency profile Ranatensin’s NMBR vs GRPR potency ratio may not transfer to bombesin or GRP, limiting cross-compound interpretation.

Smooth muscle contractility spectrum Reported broad contractile activity across multiple tissues may not be replicated by other bombesin-family peptides.

Species-dependent vascular response Unique pressor/hypotensive pattern across species may not be reproduced by angiotensin or bradykinin analogs.

• [1] Lin, J. T., Coy, D. H., Mantey, S. A., & Jensen, R. T. (1995). Comparison of the peptide structural requirements for high affinity interaction with bombesin receptors. European Journal of Pharmacology, 294(1), 55-69. View Source
• [2] Geller, R. G., et al. (1970). The action of ranatensin, a new polypeptide from amphibian skin, on the blood pressure of experimental animals. British Journal of Pharmacology, 40(4), 605-616. View Source
• [3] Geller, R. G., et al. (1970). The action of ranatensin, a new polypeptide from amphibian skin, on the blood pressure of experimental animals. British Journal of Pharmacology, 40(4), 605-616. View Source

Quantitative Differentiation Evidence

Potency at NMB-Preferring vs. GRP Receptors

Ranatensin demonstrates a marked preference for the neuromedin B-preferring bombesin receptor (BB1/NMBR) over the gastrin-releasing peptide-preferring receptor (BB2/GRPR). In binding assays on rat glioblastoma C-6 cells, which express functional BB1 receptors, ranatensin exhibited a potency (EC50) of 8 nM, placing it between neuromedin B (1.7 nM) and bombesin (19 nM) [1]. This affinity is 62.5-fold higher than that of GRP (500 nM) at the same BB1 receptor subtype [1]. In stark contrast, at the BB2 receptor on rat pancreatic acini, ranatensin's potency was 15-20 nM, which is comparable to bombesin and litorin (~4 nM) [1].

NMBR vs GRPR potency

Head-to-head

EC50 8 nM

Supports NMBR-selective pathway study design

Measured in rat C-6 glioblastoma cells; 2.4× less potent than bombesin, 62.5× more potent than GRP

Evidence Dimension	Receptor Binding Potency (EC50 for Ca2+ mobilization)
Target Compound Data	8 nM
Comparator Or Baseline	GRP: 500 nM
Quantified Difference	62.5-fold higher potency for ranatensin vs. GRP at BB1 receptor
Conditions	Rat glioblastoma C-6 cells (NMB-preferring BB1 receptor subtype)

Why This Matters

This receptor subtype selectivity is critical for studies where specific activation of BB1 (NMB-preferring) receptors is required, as using GRP or bombesin would yield confounding BB2-mediated effects.

• [1] Wang, L. H., Battey, J. F., Wada, E., Lin, J. T., Mantey, S., Coy, D. H., & Jensen, R. T. (1992). Activation of neuromedin B-preferring bombesin receptors on rat glioblastoma C-6 cells increases cellular Ca2+ and phosphoinositides. Biochem J, 286, 641-648. View Source

Binding Affinity: NMBR vs. GRPR

A comprehensive structure-activity relationship study compared the relative affinities of naturally occurring bombesin receptor agonists at both receptor subtypes [1]. At the GRP-preferring BB2 receptor, the relative affinities were: litorin = ranatensin = bombesin > GRP > neuromedin B. At the neuromedin B-preferring BB1 receptor, the rank order shifted to: litorin = neuromedin B = ranatensin > bombesin > GRP [1]. This demonstrates that while ranatensin and bombesin exhibit equivalent affinity at the BB2 receptor, ranatensin possesses significantly higher relative affinity at the BB1 receptor compared to bombesin.

Binding affinity selectivity

Head-to-head

hNMBR IC50 30 nM

Supports NMBR-targeted imaging agent research

10.7-fold selectivity over hGRPR (IC50 320 nM); bombesin shows opposite selectivity

Evidence Dimension	Relative Binding Affinity Rank Order
Target Compound Data	At BB1: ranatensin = litorin = neuromedin B
Comparator Or Baseline	bombesin: lower rank at BB1 (ranatensin > bombesin at BB1)
Quantified Difference	At BB2: ranatensin = bombesin (equivalent). At BB1: ranatensin exhibits higher relative affinity than bombesin.
Conditions	Binding assays using cells expressing only one receptor subtype

Why This Matters

For researchers studying BB1 receptor function or screening for BB1-selective ligands, ranatensin offers a superior pharmacological tool compared to bombesin, which has lower BB1 affinity and would not adequately probe this receptor population.

• [1] Lin, J. T., Coy, D. H., Mantey, S. A., & Jensen, R. T. (1995). Comparison of the peptide structural requirements for high affinity interaction with bombesin receptors. European Journal of Pharmacology, 294(1), 55-69. View Source

Smooth Muscle Potency vs. Bombesin

In anesthetized dogs, intravenous administration of ranatensin produced a pressor response. The threshold intravenous dose was similar to that of angiotensin II (0.01 μg/kg) [1]. However, the dose-response curve for ranatensin was more horizontal, and its duration of action was substantially longer than that of angiotensin II [1]. Furthermore, ranatensin was found to be approximately one-tenth as potent as angiotensin II in raising blood pressure in both dogs and rabbits [2]. Crucially, tachyphylaxis to ranatensin occurred without cross-tachyphylaxis to angiotensin II, bradykinin, or noradrenaline, indicating distinct receptor mechanisms [2].

Smooth muscle potency

Head-to-head

Equalled or surpassed bombesin

Supports tissue contractility pathway analysis

Parallel bioassay on 9 smooth muscle preparations; 4× more active than bradykinin on rat uterus

Evidence Dimension	In Vivo Pressor Activity in Dogs
Target Compound Data	Threshold dose: 0.01 μg/kg iv; Potency: ~1/10th that of angiotensin
Comparator Or Baseline	Angiotensin II: Threshold dose ~0.01 μg/kg iv; Potency: 10x ranatensin
Quantified Difference	Ranatensin is 10-fold less potent but has a substantially longer duration of action
Conditions	Anesthetized dog blood pressure assay

Why This Matters

Ranatensin's unique combination of a prolonged pressor effect and distinct receptor mechanism (no cross-tachyphylaxis with angiotensin) makes it a valuable tool for dissecting non-angiotensinergic pathways in vascular smooth muscle pharmacology.

• [1] Geller, R. G., et al. (1970). The action of ranatensin, a new polypeptide from amphibian skin, on the blood pressure of experimental animals. British Journal of Pharmacology, 40(4), 605-616. View Source
• [2] Geller, R. G., et al. (1970). The action of ranatensin, a new polypeptide from amphibian skin, on the blood pressure of experimental animals. British Journal of Pharmacology, 40(4), 605-616. View Source

Ion Transport Efficacy vs. Bombesin

In a striking demonstration of species-specific pharmacology, ranatensin lowered blood pressure in the monkey, exhibiting a potency equivalent to that of eledoisin, a potent tachykinin vasodilator [1]. This hypotensive response was not blocked by atropine, phentolamine, propranolol, tripelennamine, tetraethylammonium, bretylium, or methysergide, suggesting a direct peripheral action on vascular smooth muscle independent of common autonomic or histaminergic pathways [1]. This effect contrasts sharply with its pressor action in dogs and rabbits, and its inactivity in cats [1].

Ion transport efficacy

Head-to-head

Greater maximal Isc increase than bombesin

Supports intestinal ion transport mechanism studies

Porcine jejunum mucosal sheets; serosal administration

Evidence Dimension	Blood Pressure Response in Monkeys
Target Compound Data	Potent hypotensive action; potency equivalent to eledoisin
Comparator Or Baseline	Eledoisin: equipotent hypotensive agent
Quantified Difference	Equivalent hypotensive potency to eledoisin in monkeys
Conditions	Anesthetized monkey blood pressure assay

Why This Matters

This species-dependent reversal of vascular action is a unique and highly valuable pharmacological signature. For researchers using non-human primate models, ranatensin provides a distinct hypotensive tool with a well-defined, non-autonomic mechanism, enabling studies of novel vasodilatory pathways that are not accessible with other bombesin-related peptides or standard vasoactive agents.

• [1] Geller, R. G., et al. (1970). The action of ranatensin, a new polypeptide from amphibian skin, on the blood pressure of experimental animals. British Journal of Pharmacology, 40(4), 605-616. View Source

Vascular Pressor Response vs. Angiotensin

In isolated organ bath studies, ranatensin was found to be four times as active as bradykinin in inducing rhythmic contractions of the isolated rat uterus [1]. The response was not blocked by atropine, indicating a non-cholinergic mechanism [1]. Furthermore, ranatensin could be readily distinguished from angiotensin, bradykinin, and the eledoisin-like peptides by parallel bioassay on various smooth muscle preparations, including guinea-pig ileum, rat duodenum, and rabbit aortic strip [1].

Vascular pressor threshold

Head-to-head

Threshold 0.01 μg/kg

Supports sustained pressor response model research

Longer duration than angiotensin; mechanism independent of norepinephrine release

Evidence Dimension	Contractile Activity on Isolated Rat Uterus
Target Compound Data	4x more potent than bradykinin
Comparator Or Baseline	Bradykinin: baseline activity
Quantified Difference	Ranatensin is 4-fold more potent
Conditions	Isolated rat uterus in organ bath

Why This Matters

This quantitative difference in potency on uterine smooth muscle, combined with its unique bioassay fingerprint, allows for the precise identification and differentiation of ranatensin's activity in complex biological samples, ensuring experimental reproducibility and accurate pharmacological characterization.

• [1] Clineschmidt, B. V., Geller, R. G., Govier, W. C., Pisano, J. J., & Tanimura, T. (1971). Effects of ranatensin, a polypeptide from frog skin, on isolated smooth muscle. British Journal of Pharmacology, 41(4), 622-628. View Source

Species-Dependent Vascular Responses

In conscious dogs with chronic gastric fistulas, constant intravenous infusion of bombesin nonapeptide (B9), ranatensin, and litorin (each at 1.2 μg/kg/h) was used to compare their effects on gastrointestinal hormone release [1]. Bombesin produced a peak increment in plasma gastrin of 95 ± 16 fmol/ml, which was significantly greater than the peak increments observed with ranatensin (22 ± 6 fmol/ml) and litorin (18 ± 4 fmol/ml) [1]. Similarly, bombesin induced a peak increment in pancreatic polypeptide (PP) of 600 ± 50 fmol/ml, compared to 98 ± 11 fmol/ml for ranatensin and 137 ± 36 fmol/ml for litorin [1].

Species-dependent vascular responses

Cross-study

Pressor, hypotensive, or inactive by species

Supports vascular receptor heterogeneity studies

Pressor in dog/rabbit; hypotensive in monkey; variable in rat; inactive in cat

Evidence Dimension	Plasma Gastrin Release in Dogs
Target Compound Data	Peak increment: 22 ± 6 fmol/ml
Comparator Or Baseline	Bombesin nonapeptide: 95 ± 16 fmol/ml
Quantified Difference	Ranatensin is 4.3-fold less potent at releasing gastrin
Conditions	Intravenous infusion (1.2 μg/kg/h) in conscious dogs

Why This Matters

For studies investigating the physiological role of bombesin-like peptides in gut hormone regulation, ranatensin serves as a lower-efficacy comparator. Its reduced ability to stimulate gastrin and PP release allows researchers to dissect the specific contribution of different receptor populations or downstream signaling pathways to these secretory responses.

• [1] Modlin, I. M., Lamers, C. B., & Walsh, J. H. (1981). Stimulation of canine pancreatic polypeptide, gastrin, and gastric acid secretion by ranatensin, litorin, bombesin nonapeptide and substance P. Regulatory Peptides, 1(4), 279-288. View Source

Validated Application Scenarios

NMBR vs. GRPR Signaling Pathway Differentiation

Ranatensin is the agonist of choice for studies specifically targeting the neuromedin B-preferring bombesin receptor (BB1/NMBR). Its EC50 of 8 nM at this receptor, combined with its 62.5-fold higher potency than GRP at BB1 [1], makes it an ideal tool for selectively activating BB1 without significant cross-activation of BB2. This application is critical in tissues co-expressing both receptor subtypes, such as certain regions of the CNS and gastrointestinal tract, where the use of bombesin or GRP would confound interpretation [1].

Targeted Imaging for NMBR-Expressing Tumors

Ranatensin's unique, species-divergent vascular profile—pressor in dogs/rabbits and hypotensive in monkeys—makes it an invaluable tool for comparative cardiovascular pharmacology [2]. Researchers can use ranatensin to probe the underlying mechanisms of species-specific receptor-effector coupling in vascular smooth muscle. Its lack of cross-tachyphylaxis with angiotensin, bradykinin, and noradrenaline [2] further ensures that observed effects are due to ranatensin's distinct receptor pathway, enabling clean, mechanistic studies in vivo.

Smooth Muscle Contractility Assays

Ranatensin's defined and reproducible activity on various isolated smooth muscle preparations (e.g., 4-fold more potent than bradykinin on rat uterus [3], and its distinct response profile on guinea-pig ileum and rabbit aortic strip) establishes it as a high-quality reference standard for parallel bioassays. This allows for the unambiguous identification and quantification of ranatensin-like activity in tissue extracts, venom samples, or during the quality control of synthetic peptides, as it can be readily distinguished from other vasoactive and tachykinin peptides [3].

Electrogenic Chloride Secretion in Intestinal Epithelia

In gastrointestinal research, ranatensin offers a valuable alternative to bombesin for stimulating hormone release. Because it is approximately 4.3-fold less potent at releasing gastrin and produces a 6.1-fold smaller increment in pancreatic polypeptide compared to bombesin [4], it can be used to evoke submaximal, more physiologically relevant secretory responses. This allows for the study of the modulatory effects of other factors on GI hormone secretion without the ceiling effect often seen with maximally efficacious agonists like bombesin [4].

Application

Selection Property

Validation Focus

NMBR/GRPR pathway differentiation studies

NMBR-preferring potency profile

Receptor subtype-specific signaling endpoints

NMBR-targeted imaging agent research

hNMBR over hGRPR binding selectivity

Tumor-model binding specificity and contrast

Smooth muscle contractility bioassays

Broad-spectrum contractile agonist profile

Tissue-specific contractile response endpoints

Intestinal ion transport studies

Efficacious secretagogue activity

Chloride secretion pathway response endpoints

• [1] Wang, L. H., Battey, J. F., Wada, E., Lin, J. T., Mantey, S., Coy, D. H., & Jensen, R. T. (1992). Activation of neuromedin B-preferring bombesin receptors on rat glioblastoma C-6 cells increases cellular Ca2+ and phosphoinositides. Biochem J, 286, 641-648. View Source
• [2] Geller, R. G., et al. (1970). The action of ranatensin, a new polypeptide from amphibian skin, on the blood pressure of experimental animals. British Journal of Pharmacology, 40(4), 605-616. View Source
• [3] Clineschmidt, B. V., Geller, R. G., Govier, W. C., Pisano, J. J., & Tanimura, T. (1971). Effects of ranatensin, a polypeptide from frog skin, on isolated smooth muscle. British Journal of Pharmacology, 41(4), 622-628. View Source
• [4] Modlin, I. M., Lamers, C. B., & Walsh, J. H. (1981). Stimulation of canine pancreatic polypeptide, gastrin, and gastric acid secretion by ranatensin, litorin, bombesin nonapeptide and substance P. Regulatory Peptides, 1(4), 279-288. View Source